Cas no 64356-57-6 (5-aminopyridine-2-sulfonamide)

• Product Name: 5-aminopyridine-2-sulfonamide
• CAS No: 64356-57-6
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD14584594
• CID: 502866
• PubChem ID: 22313850
• Update Time: 2025-04-19

5-aminopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-pyridinesulfonamide
• 2-Pyridinesulfonamide,5-amino-(9CI)
• 5-aminopyridine-2-sulfonamide
• 2-Sulfamyl-5-amino-pyridine
• 5-Amino-pyridin-2-sulfonsaeure-amid
• 5-amino-pyridine-2-sulfonic acid amide
• EN300-300360
• 64356-57-6
• AKOS022175604
• FT-0763804
• Z1255467108
• SB53257
• AC8683
• CS-0112911
• 2-PYRIDINESULFONAMIDE,5-AMINO-
• MFCD14584594
• SCHEMBL4063653
• SY215990
• CHEMBL3099281
• GS1203
• BDBM50494958
• SFCUESWCLXDTCC-UHFFFAOYSA-N
• DB-073490

• MDL： MFCD14584594
• Inchi： 1S/C5H7N3O2S/c6-4-1-2-5(8-3-4)11(7,9)10/h1-3H,6H2,(H2,7,9,10)
• InChI Key： SFCUESWCLXDTCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02600
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.521
• Boiling Point: 476.805 °C at 760 mmHg
• Flash Point: 242.163 °C
• Refractive Index: 1.632
• PSA: 107.45000
• LogP: 1.67350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides